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Compound of Interest

Compound Name: Cnidilin

Cat. No.: B150024 Get Quote

Application Notes: Cnidilin Stock Solution
Introduction Cnidilin is a natural coumarin compound isolated from medicinal plants such as

Radix Angelicae dahuricae.[1] It is recognized for its potential therapeutic properties, including

anti-oxidant, anti-cancer, and anti-inflammatory effects.[1] In vitro studies have highlighted its

activity as a nitric oxide (NO) production inhibitor and a potent antiplatelet aggregation agent.[1]

Proper preparation and storage of Cnidilin stock solutions are critical for ensuring its stability

and the reproducibility of experimental results.

Data Summary
Solubility Data Cnidilin exhibits solubility in various organic solvents. Dimethyl sulfoxide

(DMSO) is the most commonly cited solvent for preparing high-concentration stock solutions. It

is crucial to use fresh, anhydrous DMSO, as the solvent is hygroscopic and absorbed water

can significantly impact solubility.[2] For complete dissolution, sonication may be required.[2]

Table 1: Cnidilin Solubility
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Solvent
Reported Solubility /
Usability

Source

DMSO
50 mg/mL (166.49 mM) -
requires sonication.

MedChemExpress[2]

3 mg/mL Chemodex[1]

Chloroform Soluble Chemodex, ChemFaces[1][3]

Dichloromethane Soluble ChemFaces[3]

Ethyl Acetate Soluble ChemFaces[3]

| Acetone | Soluble | ChemFaces[3] |

Storage and Stability Solid Cnidilin should be stored at 4°C and protected from light.[2] For

stock solutions, storage recommendations vary between suppliers, particularly for -20°C. To

prevent degradation from repeated freeze-thaw cycles, it is imperative to aliquot the stock

solution into single-use volumes before storage.[2] Always protect solutions from light.[1][2]

Table 2: Cnidilin Stock Solution Storage & Stability

Storage
Temperature

Recommended
Duration

Key
Considerations

Source

-80°C Up to 6 months
Recommended for
long-term storage.

MedChemExpress[
2]

-20°C Up to 1 month --- MedChemExpress[2]

Up to 2 weeks --- ChemFaces[3]

| | At least 2 years | For solid compound. | Chemodex[1] |

Note:The significant variation in stability at -20°C highlights the importance of consulting the

certificate of analysis provided by the specific supplier for your lot of Cnidilin. If long-term

stability is critical, performing an in-house stability validation is recommended.
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Cnidilin
Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution based on its molecular

weight of 300.31 g/mol .

Materials:

Cnidilin powder (CAS: 14348-22-2)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Sterile, single-use cryovials

Pipettors and sterile tips

Vortex mixer

Bath sonicator

Procedure:

Pre-use Equilibration: Before opening, allow the vial of Cnidilin powder to equilibrate to

room temperature for at least 1 hour to prevent condensation.[3]

Calculation:

To prepare 1 mL of a 10 mM stock solution, you need 3.0031 mg of Cnidilin.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight (g/mol) = Mass (g)

0.001 L x 0.010 mol/L x 300.31 g/mol = 0.0030031 g = 3.00 mg
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Weighing: Carefully weigh out the calculated amount of Cnidilin powder and place it into a

sterile microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO. For 3.00 mg of

Cnidilin, add 1 mL of DMSO to achieve a 10 mM concentration.

Dissolution:

Vortex the solution vigorously for 30-60 seconds.

If the solid does not fully dissolve, place the vial in a bath sonicator and sonicate for 5-10

minutes, or until the solution is clear.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile cryovials suitable for low-temperature storage.[2]

Storage: Label the aliquots clearly with the compound name, concentration, date, and

solvent. Store immediately at -80°C for long-term stability (up to 6 months) or at -20°C for

shorter-term use (1 month), ensuring they are protected from light.[2]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the serial dilution of the high-concentration stock solution to a final

working concentration for use in experiments (e.g., cell culture).

Materials:

10 mM Cnidilin stock solution in DMSO

Appropriate sterile cell culture medium or buffer (e.g., PBS, DMEM)

Sterile microcentrifuge tubes

Pipettors and sterile tips

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM Cnidilin stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and the final

concentration of DMSO, it is best practice to perform an intermediate dilution.

For example, to make a 1 mM intermediate solution, dilute the 10 mM stock 1:10 by

adding 10 µL of the stock to 90 µL of sterile culture medium.

Final Dilution:

Calculate the volume of the intermediate stock needed to achieve the desired final

concentration in your experiment.

Example: To treat cells in a 6-well plate (2 mL final volume) with a final concentration of 10

µM Cnidilin:

Use the formula: C1V1 = C2V2

(1,000 µM) x V1 = (10 µM) x (2,000 µL)

V1 = 20,000 / 1,000 = 20 µL

Add 20 µL of the 1 mM intermediate solution to your well containing cells and medium,

bringing the final volume to 2 mL.

Vehicle Control: Ensure that a vehicle control is included in your experiment. This control

should contain the same final concentration of DMSO as the treated samples but without

Cnidilin.

Immediate Use: Use the prepared working solutions immediately, as the stability of Cnidilin
in aqueous media is generally much lower than in DMSO.[3]
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Caption: Workflow for preparing and storing Cnidilin stock solution.
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Caption: Logical relationships of Cnidilin's source and reported activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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